Cas no 1423027-37-5 (5H,6H,7H,8H-imidazo1,2-apyrazin-6-one)

• Product Name: 5H,6H,7H,8H-imidazo1,2-apyrazin-6-one
• CAS No: 1423027-37-5
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 4598176
• PubChem ID: 21941427
• Update Time: 2025-06-13

5H,6H,7H,8H-imidazo1,2-apyrazin-6-one Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H,8H-imidazo[1,2-a]pyrazin-6-one
• Imidazo[1,2-a]pyrazin-6(5H)-one, 7,8-dihydro-
• 5H,6H,7H,8H-imidazo1,2-apyrazin-6-one

• Inchi： 1S/C6H7N3O/c10-6-4-9-2-1-7-5(9)3-8-6/h1-2H,3-4H2,(H,8,10)
• InChI Key： OZEDEFOLUBDEFN-UHFFFAOYSA-N
• SMILES： C12=NC=CN1CC(=O)NC2

Additional information on 5H,6H,7H,8H-imidazo1,2-apyrazin-6-one

Recent Advances in the Study of 5H,6H,7H,8H-imidazo[1,2-a]pyrazin-6-one (CAS: 1423027-37-5): A Promising Scaffold in Medicinal Chemistry

The compound 5H,6H,7H,8H-imidazo[1,2-a]pyrazin-6-one (CAS: 1423027-37-5) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic framework has attracted significant attention from researchers, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have demonstrated its versatility as a privileged structure capable of interacting with multiple biological targets, making it a valuable asset in drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of derivatives based on this core structure, focusing on their inhibitory activity against cyclin-dependent kinases (CDKs). The research team systematically modified various positions of the imidazopyrazinone ring system, leading to the identification of several potent and selective CDK inhibitors with IC50 values in the low nanomolar range. Particularly noteworthy was compound 14b (a derivative of 1423027-37-5) which showed remarkable selectivity for CDK9 over other CDK family members, suggesting potential applications in oncology.

In parallel research, scientists have investigated the anti-inflammatory properties of this scaffold. A recent Nature Communications article (2024) reported that certain 5H,6H,7H,8H-imidazo[1,2-a]pyrazin-6-one derivatives exhibit potent inhibition of NLRP3 inflammasome activation, with lead compounds showing efficacy in murine models of inflammatory bowel disease. The mechanism of action appears to involve direct interaction with the NEK7 protein, a critical component of the inflammasome complex. These findings open new possibilities for treating chronic inflammatory conditions where current therapies remain inadequate.

Synthetic methodologies for accessing this scaffold have also seen significant advancements. A 2024 Organic Letters publication described a novel one-pot cascade reaction that enables efficient construction of the imidazopyrazinone core from readily available starting materials. This improved synthetic route offers better yields (up to 85%) and broader substrate scope compared to previous methods, facilitating more extensive exploration of structure-activity relationships. The authors also demonstrated the scalability of this approach, with successful gram-scale synthesis of several key intermediates.

From a drug development perspective, pharmacokinetic studies of lead compounds based on this scaffold have shown promising results. A recent ADMET study published in European Journal of Pharmaceutical Sciences (2024) reported favorable absorption and metabolic stability profiles for several 5H,6H,7H,8H-imidazo[1,2-a]pyrazin-6-one derivatives. The compounds exhibited good membrane permeability in Caco-2 assays and demonstrated moderate plasma protein binding, suggesting potential for oral bioavailability. These characteristics, combined with the established biological activities, make this scaffold particularly attractive for further drug development efforts.

Looking forward, several pharmaceutical companies have included derivatives of 1423027-37-5 in their preclinical pipelines. While specific development programs remain confidential, patent activity suggests interest in applying this scaffold to oncology, inflammatory diseases, and potentially neurodegenerative disorders. The coming years will likely see continued expansion of research into this versatile heterocyclic system, with potential clinical candidates emerging from these efforts.